2-Chloro-6-isopropylaminobenzothiazole
Cat. No. B8328634
M. Wt: 226.73 g/mol
InChI Key: HYDDXIBUXVIAQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910087B2
Procedure details
To a solution of (29) (0.2 mmol, 36.8 mg) in 2 ml dichloroethane was added 0.2 mmol acetone (14.5 μl), followed by 63.6 mg sodium triacetoxyborohydride, and 12 μl acetic acid. After 2 h, the solution was poured into water and extracted with ethyl acetate. The combined extracts were washed with water, dried over sodium sulfate, and the solvent removed by rotary evaporation.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][C:5]2[N:6]=[C:7]([Cl:9])[S:8][C:4]=2[CH:3]=1.[CH3:12][C:13]([CH3:15])=O.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].C(O)(=O)C>ClC(Cl)C.O>[Cl:9][C:7]1[S:8][C:4]2[CH:3]=[C:2]([NH:1][CH:13]([CH3:15])[CH3:12])[CH:11]=[CH:10][C:5]=2[N:6]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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36.8 mg
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Type
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reactant
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Smiles
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NC1=CC2=C(N=C(S2)Cl)C=C1
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Name
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Quantity
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14.5 μL
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Type
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reactant
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Smiles
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CC(=O)C
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Step Two
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Name
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Quantity
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63.6 mg
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Step Three
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Name
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Quantity
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12 μL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed by rotary evaporation
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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ClC=1SC2=C(N1)C=CC(=C2)NC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
